Udpga 3Na

• IUPAC Name: trisodium;(2S,3S,4S,5R)-6-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• InChI: InChI=1S/C15H22N2O18P2.3Na/c18-5-1-2-17(15(26)16-5)12-9(22)6(19)4(32-12)3-31-36(27,28)35-37(29,30)34-14-10(23)7(20)8(21)11(33-14)13(24)25;;;/h1-2,4,6-12,14,19-23H,3H2,(H,24,25)(H,27,28)(H,29,30)(H,16,18,26);;;/q;3*+1/p-3/t4-,6-,7+,8+,9-,10-,11+,12-,14?;;;/m1.../s1
• InChI Key: XXXUNWUNTOMVIG-FBPUXPPNSA-K
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)([O-])OP(=O)([O-])OC3C(C(C(C(O3)C(=O)[O-])O)O)O)O)O.[Na+].[Na+].[Na+]
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])OC3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O)O)O.[Na+].[Na+].[Na+]
• Molecular Formula: C15H19N2Na3O18P2
• Molecular Weight: 646.23 g/mol

Description

Udpga 3Na is a useful research compound. Its molecular formula is C15H19N2Na3O18P2 and its molecular weight is 646.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Udpga 3Na suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Udpga 3Na including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Characterization and Function of UDP-glucuronosyltransferases :

  • A study by Chen et al. (1993) characterized a human cDNA, UDPGTh-3, encoding a dihydrotestosterone/5 alpha-androstane-3 alpha,17 beta-diol UDP- glucuronosyltransferase. This enzyme is significant in metabolizing various substrates and is expressed in the liver, prostate, and testis (Chen et al., 1993).
  • Mackenzie (1987) identified cDNAs in rat liver encoding enzymes that glucuronidate testosterone, dihydrotestosterone, and beta-estradiol, highlighting the diversity of substrates processed by UDP-glucuronosyltransferases (Mackenzie, 1987).
  • Falany and Tephly (1983) purified three isoenzymes of UDP-glucuronyltransferase from rat liver microsomes, each with distinct substrate specificities, indicating the enzyme's versatility in conjugating various compounds (Falany & Tephly, 1983).

• Molecular and Functional Characteristics :

  • Research by Kobayashi et al. (2006) on the transport of UDP-glucuronic acid into the endoplasmic reticulum underscored its importance in glucuronidation reactions, an essential process in metabolism and detoxification (Kobayashi et al., 2006).
  • Patana et al. (2007) identified key residues within the nucleotide-sugar binding site of human UDP-glucuronosyltransferases, furthering the understanding of these enzymes' binding and catalytic mechanisms (Patana et al., 2007).

• Role in Liver Disease and Health :

  • Ondo et al. (2020) found that SLC35B1 significantly contributes to the uptake of UDPGA into the endoplasmic reticulum for glucuronidation catalyzed by UDP-glucuronosyltransferases, a critical process in liver function (Ondo et al., 2020).
  • Sato et al. (1990) isolated a cDNA for rat liver bilirubin UDP-glucuronosyltransferase, providing insights into the molecular basis of certain liver diseases like jaundice (Sato et al., 1990).